Perithiaden

• CAS RN: 1447-70-7
• Molecular Formula: C20H21NS
• Molecular Weight: 307.5 g/mol
• IUPAC Name: 4-(6H-benzo[c][1]benzothiepin-11-ylidene)-1-methylpiperidine
• InChI: InChI=1S/C20H21NS/c1-21-12-10-15(11-13-21)20-17-7-3-2-6-16(17)14-22-19-9-5-4-8-18(19)20/h2-9H,10-14H2,1H3
• InChI Key: MBGXTYVKSKOCFX-UHFFFAOYSA-N
• SMILES: CN1CCC(=C2C3=CC=CC=C3CSC4=CC=CC=C42)CC1

Description

Perithiaden is a tricyclic antidepressant drug that is commonly used to treat depression and anxiety disorders. This drug has been in use for several decades and has shown promising results in treating various mental health conditions.

Scientific Research Applications

Perithiaden has been extensively studied for its efficacy in treating depression, anxiety, and other mental health disorders. It has also been investigated for its potential use in treating chronic pain, neuropathic pain, and migraine headaches. Perithiaden has been shown to be effective in reducing symptoms of depression and anxiety, improving sleep quality, and enhancing cognitive function.

Mechanism of Action

Perithiaden works by inhibiting the reuptake of the neurotransmitters serotonin and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, resulting in improved mood and reduced anxiety.
Biochemical and Physiological Effects:
Perithiaden has been shown to have several biochemical and physiological effects. It has been found to increase the levels of brain-derived neurotrophic factor (BDNF), which plays a crucial role in the growth and survival of neurons. Perithiaden has also been shown to reduce oxidative stress and inflammation in the brain, which can contribute to the development of mental health disorders.

Advantages and Limitations for Lab Experiments

Perithiaden has several advantages for lab experiments. It is a well-established drug with a known mechanism of action, making it easier to design experiments and interpret results. However, Perithiaden also has several limitations. It has a narrow therapeutic index, meaning that the dose required to produce therapeutic effects is close to the dose that can cause toxic effects. This can make it difficult to design experiments that accurately reflect the therapeutic effects of the drug.

Future Directions

There are several directions for future research on Perithiaden. One area of interest is the potential use of Perithiaden in combination with other drugs to enhance its therapeutic effects. Another area of interest is the investigation of the long-term effects of Perithiaden on brain function and structure. Additionally, more research is needed to understand the mechanisms underlying the biochemical and physiological effects of Perithiaden.
Conclusion:
Perithiaden is a well-established drug that has shown promising results in treating depression, anxiety, and other mental health disorders. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied. Future research on Perithiaden should focus on investigating its potential use in combination with other drugs and understanding its long-term effects on brain function and structure.

Synthesis Methods

Perithiaden is synthesized by the reaction of 2-mercaptobenzoic acid with 2-chloroethanol in the presence of a base. The resulting product is then further reacted with 2-chloro-10,11-dihydrodibenz[b,f]thiepin-10-ol to obtain Perithiaden.